Cas no 36596-53-9 (1,9-dimethyl 5-oxononanedioate)

• Product Name: 1,9-dimethyl 5-oxononanedioate
• CAS No: 36596-53-9
• MF: C₁₁H₁₈O₅
• MW: 230.257624149323
• CID: 1477812
• PubChem ID: 12386440
• Update Time: 2025-04-21

1,9-dimethyl 5-oxononanedioate Chemical and Physical Properties

Names and Identifiers

• Nonanedioic acid, 5-oxo-, dimethyl ester
• dimethyl 5-oxononanedioate
• 1,9-dimethyl 5-oxononanedioate
• DTXSID50495760
• SCHEMBL25279991
• EN300-11725053
• 36596-53-9
• starbld0044878

• Inchi： 1S/C11H18O5/c1-15-10(13)7-3-5-9(12)6-4-8-11(14)16-2/h3-8H2,1-2H3
• InChI Key： YSUOGWANLOPQRT-UHFFFAOYSA-N
• SMILES： O=C(CCCC(=O)OC)CCCC(=O)OC

Computed Properties

• Exact Mass: 230.11544
• Monoisotopic Mass: 230.11542367g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 10
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters